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Compound of Interest

Compound Name: 4-tert-Butylbenzonitrile

Cat. No.: B1266226

This guide provides an overview of the fundamental molecular properties of 4-tert-
Butylbenzonitrile, a compound of interest to researchers, scientists, and professionals in the
field of drug development.

Core Molecular Data

The essential molecular identifiers for 4-tert-Butylbenzonitrile are summarized in the table
below. This information is critical for a variety of experimental and analytical procedures.

Identifier Value

Molecular Formula C11H13N[1][2]

Molecular Weight 159.23 g/mol [1][2][3][4][5]
IUPAC Name 4-tert-butylbenzonitrile[1]
CAS Number 4210-32-6[1][2][3][4][5]

Experimental Protocols

While this document does not detail specific experimental protocols, the accurate molecular
weight and formula are foundational for numerous laboratory applications. These include, but
are not limited to:
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» Solution Preparation: Accurate molar concentrations are calculated using the molecular
weight.

» Stoichiometric Calculations: In chemical reactions, the molecular weight is essential for
determining the precise amounts of reactants and predicting the theoretical yields of
products.

+ Analytical Techniques: Techniques such as mass spectrometry rely on the precise molecular
weight for the identification and quantification of the compound. For instance, high-resolution
mass spectrometry would yield a mass corresponding to the molecular formula C11HisN.

Logical Relationship of Molecular Identifiers

The following diagram illustrates the logical flow from the common name of the compound to its
fundamental molecular properties.

i Molecular Formula: Ci1HisN
PR e Determines .
Molecular Weight: 159.23 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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